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Compound of Interest

Compound Name: Trimethylnonanol

Cat. No.: B1170604

An In-depth Technical Guide to Trimethylnonanol

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The term "trimethylnonanol” can refer to several structural isomers. This guide
focuses on the most prominently documented isomer, 2,6,8-trimethyl-4-nonanol (CAS: 123-17-
1), due to the greater availability of technical data. Other isomers, such as 2,6,8-trimethyl-1-
nonanol, exist but are less thoroughly characterized in publicly accessible literature.

Core Chemical Identification and Properties

2,6,8-trimethyl-4-nonanol is a branched-chain aliphatic alcohol. Its structure consists of a nine-
carbon (nonane) backbone with three methyl group substitutions and a hydroxyl group at the
fourth position. This structure contributes to its physical properties, such as its high solvent
power and limited water solubility.[1][2][3]

Physicochemical Data

The key physicochemical properties of 2,6,8-trimethyl-4-nonanol are summarized below.
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Property Value Source(s)
CAS Registry Number 123-17-1 [4]
Molecular Formula C12H260 [4]
Molecular Weight 186.33 g/mol [5]
Appearance Colorless, water-white liquid [11121[3]
Odor Pleasant [2][3]
Boiling Point 225 °C (498.65 K) [41[6]
Melting Point -59.9 °C [6]

Density 0.817 g/cm?3 [6]

Flash Point 94.3 °C (202.0 °F) [7]

Vapor Pressure

0.016 mmHg @ 25 °C

(estimated)

[7]

Water Solubility

2497 mg/L @ 25 °C

(estimated)

[7]

logP (Octanol/Water)

4.291 (estimated)

[7]

Synthesis and Experimental Protocols

The primary industrial synthesis of 2,6,8-trimethyl-4-nonanol is through the chemical reduction

of its corresponding ketone, 2,6,8-trimethyl-4-nonanone (CAS: 123-18-2).[8]

Experimental Methodology: Catalytic Hydrogenation

The most common method for this transformation is catalytic hydrogenation. This process

involves the addition of hydrogen (Hz) across the carbonyl group of the ketone in the presence

of a metal catalyst.

e Precursor: 2,6,8-trimethyl-4-nonanone

» Reaction: Reduction of a ketone to a secondary alcohol
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o Catalyst: Finely divided metals such as palladium, platinum, or nickel are effective.

Specifically, palladium on carbon (Pd/C) has been reported for this synthesis.[8]

o Stereochemistry: The reduction of 2,6,8-trimethyl-4-nonanone creates a new stereocenter at

the C4 position, resulting in the formation of diastereomers (threo and erythro isomers).

Hydrogenation over a palladium on carbon catalyst has been reported to yield a 3:1 mixture

of threo to erythro isomers.[8]
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Synthesis workflow for 2,6,8-trimethyl-4-nonanol.

Applications and Functional Relevance

While research into the biological activity of 2,6,8-trimethyl-4-nonanol is limited, its

physicochemical properties make it a valuable compound in several industrial applications.[8]

There is no substantive evidence in the reviewed literature of its involvement in specific

biological signaling pathways. Its primary utility stems from its molecular structure.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b085493
https://www.benchchem.com/product/b085493
https://www.benchchem.com/product/b1170604?utm_src=pdf-body-img
https://www.benchchem.com/product/b085493
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Intermediate: It serves as a precursor in the synthesis of other chemicals, such as its
corresponding ketone via oxidation.[5][8]

e Solvent and Dispersant: Its high solvent power makes it effective for dissolving vinyl resins,
cellulose esters, and other polymers.[2][3]

e Fragrance Ingredient: It is utilized in the fragrance industry as a scent component in various
cosmetic products.[1]

« Industrial Applications: It is also used in processes such as lubricating oil dewaxing.[3]
Relationship between properties and applications.

Toxicology and Safety Data

Toxicological studies provide essential data for safe handling and environmental impact
assessment. The toxicological properties of 2,6,8-trimethyl-4-nonanol have not been fully
investigated, but key acute toxicity findings are available.[9]

: Toxici

Test Species Route Value Source(s)

LDso Rat (male) Oral 13,700 mg/kg bw  [10][11]

LDso Rabbit (male) Dermal 11.2 mL/kg bw [10][11]
Ecotoxicity

The compound is classified as toxic to aquatic life with long-lasting effects (GHS hazard H411)
in a significant portion of regulatory notifications.[5]
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Test Species Route Value Duration Source(s)

Oncorhynchu
s mykiss )

LCso _ Aguatic >2.17 mg/L 96 h [10][11]
(Rainbow

Trout)

Daphnia
ECso magna Aquatic 4.44 mg/L 48 h [10]
(Water Flea)

Pseudokirchn
eriella
ECso subcapitata Aquatic 4.63 mg/L 72 h [10]
(Green
Algae)

Handling and Safety

Standard laboratory safety protocols should be observed when handling 2,6,8-trimethyl-4-
nonanol.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and safety goggles.
[10]

Ventilation: Use in a well-ventilated area.[9]

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for fires.
[11]

Incompatibilities: Avoid contact with strong oxidizing agents.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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